5-methyl-N-2-pyridinyl-2-furamide
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Overview
Description
5-methyl-N-2-pyridinyl-2-furamide, also known as MPF, is a chemical compound that belongs to the class of furan derivatives. MPF has been extensively studied for its potential use in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
5-methyl-N-2-pyridinyl-2-furamide inhibits PARP by binding to the enzyme's catalytic site, preventing it from repairing DNA damage. This leads to the accumulation of DNA damage, ultimately resulting in cell death.
Biochemical and Physiological Effects:
In addition to its role in cancer treatment, this compound has been shown to have anti-inflammatory and neuroprotective effects. This compound has been shown to reduce inflammation in animal models of arthritis and to protect neurons from damage in models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5-methyl-N-2-pyridinyl-2-furamide in lab experiments is its potent and specific inhibition of PARP. However, this compound has a relatively short half-life and can be rapidly metabolized in vivo, which may limit its usefulness in certain experiments.
Future Directions
Future research on 5-methyl-N-2-pyridinyl-2-furamide could focus on developing more stable analogs of the compound with longer half-lives and improved pharmacokinetic properties. Additionally, further studies could investigate the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and stroke.
In conclusion, this compound is a promising compound with a wide range of potential applications in scientific research. Its unique mechanism of action and potent inhibition of PARP make it a valuable tool for studying DNA repair and cell survival. Further research on this compound could lead to the development of new therapies for cancer and other diseases.
Synthesis Methods
The synthesis of 5-methyl-N-2-pyridinyl-2-furamide involves the reaction of 2-pyridinecarboxaldehyde with furfurylamine in the presence of acetic acid and sodium borohydride. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
5-methyl-N-2-pyridinyl-2-furamide has been widely used in scientific research as a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a crucial role in DNA repair and cell survival. Inhibition of PARP has been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.
properties
IUPAC Name |
5-methyl-N-pyridin-2-ylfuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-8-5-6-9(15-8)11(14)13-10-4-2-3-7-12-10/h2-7H,1H3,(H,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNNGEECDWUXXFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)NC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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